Smolecule

Technique Innovation & Translatability
Specifications & Pricing

3,5-dimethoxybenzaldehyde photovoltaic cell

development

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 7311-34-4
Cat. No.: S749997

Compound Focus: 3,5-Dimethoxybenzaldehyde

Get Quote

Chemical Profile of 3,5-Dimethoxybenzaldehyde

The table below summarizes the key physicochemical properties of 3,5-dimethoxybenzaldehyde (CAS

7311-34-4), which are fundamental for any experimental design involving this compound [1] [2] [3].

Property

Value |/ Description

Molecular Formula

Molecular Weight

CAS Registry Number

Physical Form

Melting Point

Boiling Point

IUPAC Name

SMILES

C~9~H~10~0~3~ [1] [3]

166.18 g/mol [1] [3]

7311-34-4 [1] [3]

Solid [2]

45-48 °C (lit.) [2]

151 °C at 16 mmHg [2]; 424.2 K at 0.021 bar [1]

3,5-Dimethoxybenzaldehyde [1]

[H]IC(=0)clce(OC)cc(0C)cl [2]
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Property Value |/ Description

Log P (Calculated) 1.856 [3]

Indirect Contexts in Energy Research

Although a direct link to photovoltaics is not established, the search results show that structurally similar

compounds are researched for energy applications:

¢ Role as a Synthetic Intermediate: 3,5-Dimethoxybenzaldehyde is commonly used as a synthesis
building block [2] [3]. It could potentially be employed in the synthesis of more complex organic
molecules, such as dyes or semiconductors, for use in solar cells.

¢ Research on Analogous Compounds:

o Vanillin-derived compounds: A vanillin derivative, 4-hydroxy-3,5-dimethoxybenzaldehyde
(VND3207), has been studied for its ability to scavenge free radicals [4]. While this research
was in a radioprotection context, managing electron/hole pairs and radical species is also
central to photovoltaic function.

o Curcumin-derived dyes: Curcumin and its derivatives, which share some structural features
with benzaldehyde compounds, have been investigated as natural sensitizers in dye-
sensitized solar cells (DSSCs) [5].

Suggested Experimental Pathways

Based on the available information, here are potential experimental approaches to explore the applicability of

3,5-dimethoxybenzaldehyde in photovoltaics.

Protocol 1: Synthesis of Complex Organic Molecules

Objective: To use 3,5-dimethoxybenzaldehyde as a precursor for synthesizing novel organic dyes or

electron transport materials.

¢ Methodology:
o Knoevenagel Condensation: React 3,5-dimethoxybenzaldehyde with high-electron-demand
cyanoacetate or rhodanine derivatives to create push-pull chromophores with strong
intramolecular charge transfer characteristics.
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o Characterization: Purify the product via column chromatography and verify its structure using
NMR (©~1H, ~13C) and mass spectrometry.
o Optical and Electrochemical Analysis:
= Obtain UV-Vis absorption and fluorescence emission spectra in various solvents.
= Perform cyclic voltammetry (CV) to determine the HOMO and LUMO energy levels. The
oxidation and reduction potentials can be related to these energy levels [5].

Protocol 2: Formulation as an Additive in Perovskite Inks

Objective: To investigate the effect of 3,5-dimethoxybenzaldehyde as an additive in perovskite precursor
solutions on film quality and device performance. This is hypothetical, inspired by the functional groups of

the molecule.

¢ Methodology:
o Ink Preparation: Add a small, controlled molar percentage (e.g., 0.1% to 1.0%) of 3,5-
dimethoxybenzaldehyde to a standard MAPbI~3~ or FAPbI~3~ perovskite precursor solution

in DMF/DMSO.
o Film Deposition & Device Fabrication: Spin-coat the ink onto substrates. Follow standard
procedures for annealing and completing the full solar cell device with charge transport layers.
o Performance & Stability Testing:
= Measure current density-voltage (J-V) characteristics under standard AM 1.5G
illumination. Adhere to strict calibration protocols to avoid the common discrepancies
between integrated EQE and J-V measurements found in perovskite literature [6].
= Track stabilized power output and device longevity under continuous illumination or
environmental stress.

Experimental Workflow Diagram

The following diagram outlines a generalized workflow for developing and testing a new organic

photoactive material, which can be adapted for research involving 3,5-dimethoxybenzaldehyde.
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How to Proceed with Your Research

Given the lack of direct references, here are practical steps to advance your investigation:

o Explore Specialized Databases: Conduct a thorough search in scientific databases like SciFinder,
Reaxys, or the perovskite database project mentioned in one of the articles [6] using the compound's
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CAS number (7311-34-4) and keywords like "solar cell," "photovoltaic,” or "DSSC."

e Focus on Synthesis Literature: The primary known use of 3,5-dimethoxybenzaldehyde is as a
building block. Research its known reactions—SPRESIweb data indicates it is a reactant in 183
different synthesis pathways [3].

¢ Investigate Analogues: Look into the performance of structurally similar molecules (like other
dimethoxybenzaldehydes or curcumin derivatives [5] [4]) in solar cells to form a hypothesis about its
potential utility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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